Cas no 98040-93-8 (Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester
• CAS No: 98040-93-8
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 2820525
• PubChem ID: 2203471
• Update Time: 2024-10-25

Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,3,4,5,6-pentafluorobenzoate
• Benzoic acid, pentafluoro-, 1,1-dimethylethyl ester
• HMS1593H08
• Benzoic acid, 2,3,4,5,6-pentafluoro-, 1,1-dimethylethyl ester
• AKOS002723509
• BS-47820
• 98040-93-8
• E84222
• DTXSID90366980

• Inchi： 1S/C11H9F5O2/c1-11(2,3)18-10(17)4-5(12)7(14)9(16)8(15)6(4)13/h1-3H3
• InChI Key： MWMSVYICOCCEKL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)OC(C)(C)C)F)F)F)F

Computed Properties

• Exact Mass: 268.05227034g/mol
• Monoisotopic Mass: 268.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters